Cas no 2408970-03-4 (tert-butyl N-{[1-(3-hydroxypropyl)pyrrolidin-2-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[1-(3-hydroxypropyl)pyrrolidin-2-yl]methyl}carbamate
• CAS No: 2408970-03-4
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6019791
• PubChem ID: 165700737
• Update Time: 2025-10-29

tert-butyl N-{[1-(3-hydroxypropyl)pyrrolidin-2-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408970-03-4
• EN300-7548216
• tert-butyl N-{[1-(3-hydroxypropyl)pyrrolidin-2-yl]methyl}carbamate

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(17)14-10-11-6-4-7-15(11)8-5-9-16/h11,16H,4-10H2,1-3H3,(H,14,17)
• InChI Key： KGIYCSVFVXUZRN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCCN1CCCO)=O

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{[1-(3-hydroxypropyl)pyrrolidin-2-yl]methyl}carbamate

Terbutil N-{[1-(3-hydroxypropyl)pyrrolidin-2-yl]methyl}carbamate: A Promising Compound in Pharmaceutical Research

Terbutil N-{[1-(3-hydroxypropyl)pyrrolidin-2-yl]methyl}carbamate has emerged as a significant compound in the field of pharmaceutical research, particularly due to its unique chemical structure and potential therapeutic applications. The compound's molecular formula, CAS No. 2408970-03-4, represents a complex arrangement of functional groups that may contribute to its biological activity. Researchers are increasingly focusing on understanding the molecular mechanisms underlying its interactions with biological systems, which could pave the way for innovative drug development strategies.

The tert-butyl group in the compound's structure provides steric hindrance, which may influence its reactivity and selectivity in chemical reactions. This feature is particularly important in the context of drug design, where the ability to modulate interactions with target proteins is crucial. The pyrrolidin-2-yl ring, a five-membered cyclic amine, is known for its versatility in pharmaceutical chemistry, often serving as a scaffold for various bioactive molecules.

Recent studies have highlighted the potential of 3-hydroxypropyl moieties in enhancing the solubility and bioavailability of drug candidates. The carbamate functional group, which is a key component of this compound, is widely used in pharmaceuticals due to its ability to form hydrogen bonds with biological targets. This property may contribute to the compound's efficacy in modulating specific biological pathways.

One of the most intriguing aspects of Terbutil N-{[1-(3-hydroxypropy l)pyrrolidin-2-yl]methyl}carbamate is its potential role in the development of novel therapies for neurodegenerative diseases. Preclinical studies have shown that compounds with similar structural features exhibit neuroprotective effects, suggesting that this compound could be a valuable candidate for further investigation. The hydroxypropyl group may play a critical role in these effects by enhancing the compound's interaction with specific receptors in the central nervous system.

Advancements in computational chemistry have allowed researchers to model the interactions between Terbutil N-{[1-(3-hydroxypropyl)pyrrolidin-2-yl]methyl}carbamate and potential target proteins. These models have provided insights into the compound's binding affinity and selectivity, which are essential factors in drug development. The pyrrolidin-2-yl ring's flexibility may enable the compound to adopt multiple conformations, allowing it to interact with a wide range of biological targets.

Another area of interest is the compound's potential applications in the treatment of metabolic disorders. The carbamate group's ability to modulate enzyme activity has led researchers to explore its use in regulating metabolic pathways. Recent studies have suggested that compounds with similar structures may have a role in the management of conditions such as diabetes and obesity, highlighting the compound's potential in this field.

The tert-butyl group's steric properties may also contribute to the compound's stability in biological environments. This stability is crucial for ensuring the compound remains active during its intended therapeutic use. Researchers are currently investigating how the hydroxypropyl group's presence affects the compound's metabolic fate, which could provide valuable information for optimizing its pharmacokinetic profile.

Collaborative efforts between academia and industry are driving the exploration of Terbutil N-{[1-(3-hydroxypropyl)pyrrolidin-2-yl]methyl}carbamate in various therapeutic contexts. These efforts are supported by advancements in high-throughput screening technologies, which allow for the rapid evaluation of the compound's potential against a wide range of targets. The pyrrolidin-2-yl ring's structural versatility is being leveraged to design derivatives with enhanced therapeutic properties.

Furthermore, the compound's potential as a synthetic intermediate is gaining attention in the field of medicinal chemistry. The carbamate group's reactivity makes it an attractive candidate for the synthesis of more complex molecules, which could lead to the development of new drugs with improved efficacy and safety profiles. Researchers are also exploring the possibility of modifying the hydroxypropyl group to enhance the compound's biological activity.

The tert-butyl group's role in stabilizing the compound's structure is another area of active research. This stabilization may contribute to the compound's ability to maintain its conformation in biological environments, which is essential for its intended therapeutic effects. The pyrrolidin-2-yl ring's flexibility is believed to play a key role in this stabilization, allowing the compound to adapt to different biological contexts.

As the field of pharmaceutical research continues to evolve, the potential applications of Terbutil N-{[1-(3-hydroxypropyl)pyrrolidin-2-yl]methyl}carbamate are likely to expand. The compound's unique structural features, combined with its potential biological activities, position it as a promising candidate for further investigation. Continued research into its properties and applications is expected to provide valuable insights into its therapeutic potential and contribute to the development of new treatments for a variety of medical conditions.

In conclusion, Terbutil N-{[1-(3-hydroxypropyl)pyrrolidin-2-yl]methyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it an intriguing subject for further research. As scientists continue to explore its properties and applications, the compound may play a crucial role in the development of new therapies for a wide range of medical conditions.